Cas no 2679934-00-8 (tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate
• CAS No: 2679934-00-8
• MF: C₁₀H₂₁N₃O₄S
• MW: 279.356441259384
• CID: 6179716
• PubChem ID: 165911800
• Update Time: 2025-06-08

tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate
• EN300-28285804
• 2679934-00-8

• Inchi： 1S/C10H21N3O4S/c1-10(2,3)17-9(14)12-8-5-4-6-13(7-8)18(11,15)16/h8H,4-7H2,1-3H3,(H,12,14)(H2,11,15,16)/t8-/m1/s1
• InChI Key： PADUFJLHVUZLDA-MRVPVSSYSA-N
• SMILES： S(N)(N1CCC[C@H](C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 279.12527733g/mol
• Monoisotopic Mass: 279.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate

Research Brief on tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate (CAS: 2679934-00-8)

In recent years, the compound tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate (CAS: 2679934-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and carbamate functional groups, has shown promising potential in drug discovery, particularly as a key intermediate or pharmacophore in the development of novel therapeutics. The following research brief synthesizes the latest findings and applications associated with this compound, highlighting its chemical properties, synthetic pathways, and biological relevance.

The structural features of tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate make it a versatile scaffold in medicinal chemistry. The presence of the sulfamoyl group is particularly noteworthy, as it is often associated with enzyme inhibition, especially targeting carbonic anhydrases and other metalloenzymes. Recent studies have explored its role as a precursor in the synthesis of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). The stereochemistry at the 3-position (R-configuration) further enhances its selectivity and binding affinity, making it a valuable chiral building block in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective inhibitors for histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. Researchers successfully derivatized the carbamate moiety to enhance blood-brain barrier permeability, yielding lead compounds with improved pharmacokinetic profiles. The study underscored the compound's role in optimizing drug-like properties while maintaining target engagement.

From a synthetic perspective, tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate has been synthesized via multi-step routes involving piperidine ring functionalization, sulfamoylation, and carbamate protection. Recent advancements in flow chemistry have enabled more efficient large-scale production, reducing reaction times and improving yields. Computational modeling has also been employed to predict its reactivity and interactions with biological targets, facilitating rational drug design.

In conclusion, tert-butyl N-[(3R)-1-sulfamoylpiperidin-3-yl]carbamate (CAS: 2679934-00-8) represents a critical intermediate in modern drug discovery, with applications spanning oncology, neurology, and infectious diseases. Its unique chemical architecture and demonstrated biological activity warrant continued investigation, particularly in the context of targeted therapy and personalized medicine. Future research directions may include exploring its potential in covalent inhibitor design and combination therapies.